DOTA Conjugated JM#21 derivative 7

• Molecular Formula: C66H114N22O16
• Molecular Weight: 1471.7 g/mol
• InChI: InChI=1S/C66H114N22O16/c1-5-41(4)56(68)64(104)83-49(32-40(2)3)61(101)80-48(19-13-23-76-66(72)73)60(100)82-50(33-42-34-77-44-15-7-6-14-43(42)44)62(102)84-51(39-89)63(103)81-47(18-12-22-75-65(70)71)59(99)79-46(17-8-10-20-67)58(98)78-45(57(69)97)16-9-11-21-74-52(90)35-85-24-26-86(36-53(91)92)28-30-88(38-55(95)96)31-29-87(27-25-85)37-54(93)94/h6-7,14-15,34,40-41,45-51,56,77,89H,5,8-13,16-33,35-39,67-68H2,1-4H3,(H2,69,97)(H,74,90)(H,78,98)(H,79,99)(H,80,101)(H,81,103)(H,82,100)(H,83,104)(H,84,102)(H,91,92)(H,93,94)(H,95,96)(H4,70,71,75)(H4,72,73,76)/t41-,45+,46+,47+,48+,49+,50+,51+,56-/m1/s1
• InChIKey: IOKNMYWBFSAUHS-AHVIHFTKSA-N

DOTA-JM#21 Derivative 7: CXCR4 Radiotheranostic Lead

DOTA Conjugated JM#21 derivative 7 (CAS 3033865-40-3), also designated Ligand-7, is a synthetic peptide–chelate conjugate derived from the endogenous CXCR4 antagonist EPI-X4. It comprises the truncated, D-amino-acid-stabilised JM#21 peptide sequence (D-Ile¹-Leu²-Arg³-Trp⁴-Ser⁵-Arg⁶-Lys⁷-(DOTA)-NH₂) C-terminally conjugated to the macrocyclic chelator 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA), enabling stable radiometal coordination [1]. When labelled with ¹⁷⁷Lu (β⁻/γ emitter) or ⁶⁸Ga (β⁺ emitter), the resulting radioligand targets the chemokine receptor CXCR4, which is overexpressed on >67% of solid and haematological malignancies, providing a matched theranostic pair [1]. Among nine systematically evaluated DOTA-conjugated EPI-X4 derivatives, ligand-7 was designated the lead candidate for further optimisation based on its differentiated in vitro and in vivo performance profile [1].

Theranostic pair (¹⁷⁷Lu/⁶⁸Ga) for matched imaging & therapy research

Lead candidate with differentiated tumour uptake & retention profile

Designed for CXCR4-overexpressing tumour model studies

• [1] Röhrich M, et al. Development of a New Class of CXCR4-Targeting Radioligands Based on the Endogenous Antagonist EPI-X4 for Oncological Applications. J Med Chem. 2023;66(13):8484–8497. doi:10.1021/acs.jmedchem.3c00131 View Source

DOTA-JM#21 Derivative 7: Why It Is Not Interchangeable

Within the EPI-X4-derived DOTA-conjugate series, ligand-7 cannot be substituted by close structural analogues (e.g., ligand-1 or ligand-2) or by higher-affinity palmitic acid derivatives (ligand-8, ligand-9) without fundamentally altering the performance envelope. The study demonstrates a pronounced dissociation between antibody-competition IC₅₀ values and cellular uptake: ligand-7 exhibits moderate CXCR4 affinity (IC₅₀ 433–570 nM) yet achieves the highest CXCR4-mediated cellular uptake (7.90% of applied activity) [1]. Conversely, the highest-affinity ligands (ligand-8, IC₅₀ 4–15 nM) display inferior in vivo tumour retention and distinct internalisation behaviour [1]. Furthermore, only ligand-7 and ligand-9 resist rapid metabolic degradation in human plasma beyond 60 min and evade the >90% whole-body washout observed within 1 h for all other derivatives in Jurkat xenografts [1]. These non-linear structure–activity relationships make empirical, comparator-based selection essential; procurement based solely on affinity or structural similarity will select a functionally inferior candidate [1].

Higher-affinity ligands (8/9) exhibit lower cellular accumulation & altered internalisation, limiting direct replacement.

Analogues without D-amino acid (1/2) undergo rapid plasma degradation

Most derivatives eliminated >90% within 1 h in vivo; only 7 & 9 resist washout, making affinity-alone selection risky.

• [1] Röhrich M, et al. Development of a New Class of CXCR4-Targeting Radioligands Based on the Endogenous Antagonist EPI-X4 for Oncological Applications. J Med Chem. 2023;66(13):8484–8497. doi:10.1021/acs.jmedchem.3c00131 View Source

DOTA-JM#21 Derivative 7: Evidence vs. Analogues

CXCR4-Mediated Cellular Uptake Advantage

In Ghost-CXCR4 cells at 37 °C, ¹⁷⁷Lu-7 achieved a cellular uptake of 7.90 ± 1.48% of applied activity at 60 min, the highest among all seven ¹⁷⁷Lu-labelled ligands tested. This represents a 7.9-fold increase over the majority of radioligands (¹⁷⁷Lu-1, ¹⁷⁷Lu-2, ¹⁷⁷Lu-5, ¹⁷⁷Lu-6), which each exhibited approximately 1% uptake, and a 2.4-fold increase over the second-highest uptake radioligand, ¹⁷⁷Lu-9 (3.25 ± 0.06%) [1]. Uptake was confirmed to be CXCR4-mediated by blocking with excess AMD3100 [1]. This differentiation was not predictable from antibody-competition IC₅₀ data, where ¹⁷⁷Lu-1 and ¹⁷⁷Lu-2 displayed higher affinity yet substantially lower cellular accumulation [1].

Cellular Uptake at 60 min

Head-to-head

¹⁷⁷Lu-7: 7.90 ± 1.48% vs others ~1%; 2.4-fold vs ¹⁷⁷Lu-9 (3.25%)

Higher tumour cell accumulation supports dosimetry modelling in CXCR4+ models.

CXCR4-mediated; confirmed by AMD3100 blocking.

Evidence Dimension	CXCR4-mediated cellular uptake at 60 min (% of applied ¹⁷⁷Lu activity)
Target Compound Data	¹⁷⁷Lu-7: 7.90 ± 1.48%
Comparator Or Baseline	¹⁷⁷Lu-1, ¹⁷⁷Lu-2, ¹⁷⁷Lu-5, ¹⁷⁷Lu-6: each ~1%; ¹⁷⁷Lu-9: 3.25 ± 0.06%
Quantified Difference	7.9-fold vs majority (~1%); 2.4-fold vs ¹⁷⁷Lu-9
Conditions	Ghost-CXCR4 cells, 37 °C, 60 min incubation; CXCR4 specificity confirmed by AMD3100 blocking

Why This Matters

For radiotherapeutic applications, cellular residence time of the radioligand on CXCR4-expressing tumour cells directly determines the absorbed radiation dose; ligand-7's uniquely high uptake predicts superior tumour dose delivery among all tested EPI-X4 derivatives.

• [1] Röhrich M, et al. Development of a New Class of CXCR4-Targeting Radioligands Based on the Endogenous Antagonist EPI-X4 for Oncological Applications. J Med Chem. 2023;66(13):8484–8497. doi:10.1021/acs.jmedchem.3c00131 View Source

Prolonged In Vivo Tumour Retention

In Jurkat xenograft-bearing mice, all ¹⁷⁷Lu-labelled EPI-X4 derivatives except ¹⁷⁷Lu-7 and ¹⁷⁷Lu-9 exhibited >90% washout from the body within 1 h post-injection; ¹⁷⁷Lu-7 showed markedly prolonged whole-body retention [1]. SPECT/CT imaging confirmed that ¹⁷⁷Lu-7 demonstrated the best CXCR4-tumour targeting among all tested radioligands [1]. The matched theranostic pair ¹⁷⁷Lu-7/⁶⁸Ga-7 produced identical distribution profiles, characterised by very low uptake in all non-targeted organs except the kidneys [1]. This washout resistance constitutes a binary differentiation: only two of seven candidates avoided near-complete elimination within 1 h, and only ligand-7 combined washout resistance with the highest cellular uptake [1].

Whole-Body Washout Evasion

Head-to-head

Evaded >90% washout within 1 h; best tumour targeting in SPECT/CT imaging.

Prolonged retention enables therapeutic dose delivery in xenograft models.

Binary differentiation: only ¹⁷⁷Lu-7 and ¹⁷⁷Lu-9 retained.

Evidence Dimension	Whole-body washout within 1 h post-injection and CXCR4 tumour targeting in Jurkat xenografts
Target Compound Data	¹⁷⁷Lu-7: evaded >90% washout; demonstrated best CXCR4-tumour targeting
Comparator Or Baseline	¹⁷⁷Lu-1, ¹⁷⁷Lu-2, ¹⁷⁷Lu-5, ¹⁷⁷Lu-6: >90% washout within 1 h; ¹⁷⁷Lu-9: also evaded >90% washout but with inferior tumour targeting
Quantified Difference	Binary differentiation: ¹⁷⁷Lu-7 and ¹⁷⁷Lu-9 retained; all five other ligands eliminated >90% within 1 h; among retained ligands, ¹⁷⁷Lu-7 showed superior tumour targeting
Conditions	Jurkat xenograft mouse model; SPECT/CT imaging

Why This Matters

Rapid whole-body washout renders a radioligand ineffective for both imaging and therapy because tumour residence time is insufficient for adequate signal accumulation or therapeutic dose delivery; ligand-7 is among only two candidates that overcome this critical failure point, and it provides the best tumour targeting of the two.

• [1] Röhrich M, et al. Development of a New Class of CXCR4-Targeting Radioligands Based on the Endogenous Antagonist EPI-X4 for Oncological Applications. J Med Chem. 2023;66(13):8484–8497. doi:10.1021/acs.jmedchem.3c00131 View Source

Human Plasma Metabolic Stability

In fresh human plasma, ¹⁷⁷Lu-7 and ¹⁷⁷Lu-9 were the only radioligands that displayed high metabolic stability up to 4 h [1]. All other ¹⁷⁷Lu-labelled derivatives (¹⁷⁷Lu-1, ¹⁷⁷Lu-2, ¹⁷⁷Lu-5, ¹⁷⁷Lu-6) underwent significant degradation after 60 min [1]. This metabolic stability advantage is attributed to the N-terminal D-amino acid substitution (D-Ile¹) in ligand-7, which was introduced to resist aminopeptidase cleavage, a modification absent in ligand-1 and ligand-2 [1]. Plasma protein binding was similar and moderate across all ¹⁷⁷Lu ligands [1].

Human Plasma Stability

Head-to-head

¹⁷⁷Lu-7 stable >4 h; all others degraded by 60 min.

Extended stability supports sustained target engagement for imaging/therapy windows.

Attributed to N-terminal D-Ile¹ substitution.

Evidence Dimension	Metabolic stability in fresh human plasma over time
Target Compound Data	¹⁷⁷Lu-7: high stability maintained up to 4 h
Comparator Or Baseline	¹⁷⁷Lu-1, ¹⁷⁷Lu-2, ¹⁷⁷Lu-5, ¹⁷⁷Lu-6: significant degradation after 60 min; ¹⁷⁷Lu-9: also stable up to 4 h
Quantified Difference	Binary differentiation: stable at 4 h (¹⁷⁷Lu-7, ¹⁷⁷Lu-9) vs degraded after 60 min (five other derivatives)
Conditions	Fresh human plasma, monitored by radio-HPLC

Why This Matters

Plasma degradation before reaching the tumour target reduces the effective dose delivered to CXCR4-expressing tissue and generates circulating radiometabolites that confound imaging contrast and dosimetry; ligand-7's 4-hour plasma stability ensures that the intact radioligand remains available for target engagement throughout the imaging or therapeutic time window.

• [1] Röhrich M, et al. Development of a New Class of CXCR4-Targeting Radioligands Based on the Endogenous Antagonist EPI-X4 for Oncological Applications. J Med Chem. 2023;66(13):8484–8497. doi:10.1021/acs.jmedchem.3c00131 View Source

Affinity–Uptake Discordance

In the 12G5 antibody competition assay, ligand-7 (free DOTA conjugate) displayed an IC₅₀ of 570 ± 152 nM in Ghost-CXCR4 cells and 433 ± 80 nM in Jurkat cells, while natLu-7 showed IC₅₀ values of 481 ± 106 nM and 435 ± 130 nM, respectively [1]. These values represent a 2- to 3-fold reduction in receptor affinity compared to the parent compound JM#21 (183 ± 50 nM Ghost-CXCR4, 136 ± 49 nM Jurkat), and are 30- to 95-fold weaker than the palmitic acid derivatives ligand-8 (IC₅₀ 15/4 nM) and ligand-9 (IC₅₀ 6/13 nM) [1]. However, the cellular uptake assay revealed that ¹⁷⁷Lu-1 and ¹⁷⁷Lu-2, despite higher affinity than ¹⁷⁷Lu-7, performed significantly worse in CXCR4-mediated cellular accumulation [1]. The authors concluded that cellular uptake values are more functionally relevant for radiotheranostic purposes and that affinity data from the antibody competition assay were not predictive of internalisation behaviour [1].

Affinity–Uptake Discordance

Head-to-head

IC₅₀ 433–570 nM yet highest cellular uptake; higher-affinity ligands ≈1% uptake.

Binding affinity alone does not predict functional internalisation; cellular uptake more functionally relevant.

30- to 95-fold affinity range across series.

Evidence Dimension	CXCR4 binding affinity (12G5 antibody competition IC₅₀) vs functional cellular uptake
Target Compound Data	Ligand-7 IC₅₀: 570 ± 152 nM (Ghost-CXCR4), 433 ± 80 nM (Jurkat); natLu-7 IC₅₀: 481 ± 106 nM (Ghost-CXCR4), 435 ± 130 nM (Jurkat); cellular uptake: 7.90%
Comparator Or Baseline	JM#21: 183/136 nM; Ligand-1: 254/303 nM; Ligand-2: 258/172 nM; Ligand-8: 15/4 nM; Ligand-9: 6/13 nM. Cellular uptake of higher-affinity ¹⁷⁷Lu-1/-2: ~1%
Quantified Difference	Ligand-7 affinity 2–95× lower than comparators but cellular uptake 2.4–7.9× higher; affinity rank order (natLu-9 > natLu-2 > natLu-5 > natLu-7) does not match cellular uptake rank order
Conditions	Ghost-CXCR4 and Jurkat cells; 12G5 antibody competition assay for IC₅₀; ³⁷°C cellular uptake assay for functional internalisation

Why This Matters

Selecting a CXCR4 radioligand based on receptor binding affinity alone—as would occur if substituting ligand-7 with higher-affinity ligand-8 or ligand-9—would yield a molecule with inferior tumour cell accumulation and altered internalisation fate (ligand-9 is almost entirely internalised vs ligand-7 remaining surface-bound), critically altering the theranostic profile.

• [1] Röhrich M, et al. Development of a New Class of CXCR4-Targeting Radioligands Based on the Endogenous Antagonist EPI-X4 for Oncological Applications. J Med Chem. 2023;66(13):8484–8497. doi:10.1021/acs.jmedchem.3c00131 View Source

Identical Theranostic Biodistribution

Ex vivo biodistribution and SPECT/PET/CT imaging confirmed that the therapeutic radioligand ¹⁷⁷Lu-7 and its diagnostic counterpart ⁶⁸Ga-7 share the same distribution profile in vivo, characterised by very low uptake in all non-targeted organs except the kidneys [1]. This theranostic equivalence is not guaranteed for all pairs; for clinical CXCR4-targeting agents such as ⁶⁸Ga-Pentixafor and ¹⁷⁷Lu-Pentixather, the introduction of an iodine atom in the therapeutic version significantly increased lipophilicity, leading to enhanced hepatic accumulation and altered biodistribution relative to the diagnostic agent [1]. For ligand-7, molecular modelling demonstrated that the C-terminal Lys-DOTA-Lu³⁺ group acts as a spacer exposing the chelate to solvent without sterically interfering with CXCR4 binding, preserving peptide–receptor interactions identical to those of the non-chelated parent JM#173 [1].

Imaging–Therapy Match

Cross-study comparable

¹⁷⁷Lu-7 and ⁶⁸Ga-7 show identical in vivo distribution; low non-renal uptake.

Enables true theranostic dosimetry without biodistribution mismatch.

Contrasts with Pentixafor/Pentixather lipophilicity-driven divergence.

Evidence Dimension	Biodistribution concordance between therapeutic (¹⁷⁷Lu) and diagnostic (⁶⁸Ga) radiolabels
Target Compound Data	¹⁷⁷Lu-7 and ⁶⁸Ga-7: identical in vivo distribution profile; very low uptake in all non-targeted organs except kidneys
Comparator Or Baseline	⁶⁸Ga-Pentixafor/¹⁷⁷Lu-Pentixather: divergent biodistribution due to lipophilicity shift from iodination; altered hepatic accumulation in the therapeutic version
Quantified Difference	Qualitative concordance for ligand-7 pair vs documented discordance for Pentixafor/Pentixather pair; ligand-7 log D not significantly altered by D-amino acid substitution (similar to ¹⁷⁷Lu-1; cf. ¹⁷⁷Lu-9 log Dₒ/ₚBS = +0.29 ± 0.10 vs ¹⁷⁷Lu-2 log Dₒ/ₚBS = −3.23 ± 0.23) [1]
Conditions	Jurkat xenograft mouse model; SPECT/CT (¹⁷⁷Lu) and PET/CT (⁶⁸Ga) imaging; ex vivo biodistribution

Why This Matters

For true theranostic pairing—where the diagnostic scan quantitatively predicts the therapeutic radiation dose distribution—the imaging and therapeutic radioligands must exhibit identical pharmacokinetics; ligand-7 delivers this matched behaviour, whereas the clinically used Pentixafor/Pentixather pair suffers from a biodistribution mismatch that complicates dosimetric extrapolation.

• [1] Röhrich M, et al. Development of a New Class of CXCR4-Targeting Radioligands Based on the Endogenous Antagonist EPI-X4 for Oncological Applications. J Med Chem. 2023;66(13):8484–8497. doi:10.1021/acs.jmedchem.3c00131 View Source

DOTA-JM#21 Derivative 7: Application Scenarios

Preclinical CXCR4 Endoradiotherapy

¹⁷⁷Lu-7 is the preferred candidate for CXCR4-directed radiotherapy studies in Jurkat and other CXCR4⁺ xenograft models. Its 7.90% cellular uptake at 60 min—2.4-fold higher than the next-best derivative ¹⁷⁷Lu-9—and its resistance to >90% whole-body washout within 1 h ensure superior tumour residence time and absorbed dose [1]. Researchers should prioritise ¹⁷⁷Lu-7 over ¹⁷⁷Lu-8 or ¹⁷⁷Lu-9 when the therapeutic goal is maximal tumour irradiation from a surface-bound (non-internalised) antagonist radioligand, as ¹⁷⁷Lu-9 internalises almost entirely, altering the subcellular dose distribution [1].

Theranostic PET Imaging and Dosimetry

The identical biodistribution of ⁶⁸Ga-7 and ¹⁷⁷Lu-7 enables true theranostic pairing: a pre-therapy ⁶⁸Ga-7 PET/CT scan can be used to confirm CXCR4-positive tumour burden and quantitatively predict the radiation dose to tumours and organs-at-risk (kidneys) prior to ¹⁷⁷Lu-7 administration [1]. This addresses a key limitation observed with the clinically advanced Pentixafor/Pentixather pair, where structural differences between the diagnostic and therapeutic agents lead to divergent pharmacokinetics [1]. Procurement of ligand-7 as a single precursor for both ⁶⁸Ga and ¹⁷⁷Lu radiolabelling simplifies the radiopharmacy workflow and ensures dosimetric consistency [1].

Low-Background CXCR4 Tumour Detection

Ex vivo biodistribution and imaging studies demonstrate that ⁶⁸Ga-7/¹⁷⁷Lu-7 produce very low uptake in all non-targeted organs except the kidneys [1]. This favourable signal-to-background ratio makes ligand-7 particularly suitable for detecting CXCR4-expressing tumour lesions in anatomical regions where high background activity (e.g., from hepatic or intestinal accumulation) would otherwise obscure small metastases. The low non-renal background is a direct consequence of the moderate, balanced lipophilicity of ligand-7, which avoids the excessive hydrophobicity that drives hepatic accumulation of palmitic acid-bearing derivatives such as ¹⁷⁷Lu-9 (log Dₒ/ₚBS = +0.29) [1].

Non-Internalising CXCR4 Antagonist Pharmacology

Subcellular distribution analysis confirmed that ¹⁷⁷Lu-7 remains predominantly bound to the cell surface, with only a small fraction internalised, consistent with an antagonist profile [1]. This contrasts with ¹⁷⁷Lu-9, which is almost entirely internalised, likely due to its palmitic acid moiety enhancing membrane interaction [1]. For researchers investigating CXCR4 signalling blockade, receptor occupancy, or antagonist pharmacology, ligand-7 provides a tool that engages the receptor without triggering the confounding downstream effects of agonist-induced internalisation. Its 4 h plasma stability [1] further supports experimental protocols requiring sustained antagonist exposure.

Application

Selection Property

Validation Focus

Preclinical CXCR4 radioligand therapy

Cellular uptake & tumour retention

Xenograft tumour dose accumulation & washout kinetics

Theranostic imaging & dosimetry

Matched ⁶⁸Ga/¹⁷⁷Lu biodistribution

Imaging-based dose prediction & concordance verification

Low-background CXCR4 tumour detection

Low non-renal organ uptake

Signal-to-background ratio & lipophilicity balance

Non-internalising antagonist pharmacology

Surface-bound receptor engagement

Internalisation fate & plasma stability for sustained exposure

• [1] Röhrich M, et al. Development of a New Class of CXCR4-Targeting Radioligands Based on the Endogenous Antagonist EPI-X4 for Oncological Applications. J Med Chem. 2023;66(13):8484–8497. doi:10.1021/acs.jmedchem.3c00131 View Source